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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzyl bromide

Cat. No.: B1343359 Get Quote

Essential Safety and Handling Guide for 3-Bromo-5-
fluorobenzyl Bromide
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical intermediates like 3-Bromo-5-fluorobenzyl bromide is of paramount importance.

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans to ensure a secure laboratory environment. Adherence to these guidelines is

critical due to the compound's hazardous properties.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 3-Bromo-5-fluorobenzyl bromide

CAS Number 216755-57-6[1]

Molecular Formula C₇H₅Br₂F[1]

GHS Hazard Statements

Causes severe skin burns and eye damage

(H314), Causes serious eye damage (H318),

May cause respiratory irritation (H335).[1]

Signal Word Danger[1]
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

The following table summarizes the required PPE for handling 3-Bromo-5-fluorobenzyl
bromide.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Change gloves immediately if

contaminated.

Prevents skin contact, which

can cause severe burns.[1][2]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe

shoes are also required. For

larger quantities, a chemical-

resistant apron is

recommended.

Protects skin and personal

clothing from contamination.[2]

[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood.[4] If a fume hood is

not available or ventilation is

insufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and acid gases should be

used.[5]

Prevents inhalation of vapors

that can cause respiratory

irritation.[1]

Operational Plan: Handling and Storage
Strict adherence to the following operational protocols is essential for the safe handling and

storage of 3-Bromo-5-fluorobenzyl bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1343359?utm_src=pdf-body
https://www.benchchem.com/product/b1343359?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-B-80.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-B-80.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Bromo_PEG5_bromide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_bromopentanal.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-B-80.pdf
https://www.benchchem.com/product/b1343359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls:

Ventilation: All handling of 3-Bromo-5-fluorobenzyl bromide must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[6]

Standard Operating Procedures:

Preparation: Before beginning work, ensure the fume hood is functioning correctly. Cover the

work surface with absorbent, disposable bench paper. Don all required PPE.

Handling: Use appropriate tools (e.g., spatulas, glassware) to avoid direct contact. Keep

containers tightly sealed when not in use.[6]

Post-Handling: Decontaminate all surfaces and equipment that may have come into contact

with the chemical. Remove PPE in the correct order to avoid cross-contamination. Wash

hands thoroughly with soap and water after removing gloves.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents, bases, alcohols, and amines.[6]

Keep containers tightly closed and store in a corrosives area.[6]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
Chemical waste containing 3-Bromo-5-fluorobenzyl bromide must be treated as hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh

paper, gloves) in a dedicated, labeled hazardous waste container for halogenated organic

waste.[4]

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container for halogenated organic solvents.[4]

Disposal: Dispose of all waste through a licensed chemical waste disposal company. Do not

dispose of this chemical down the drain or in regular trash.[4][8]
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Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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